(2,6-Dimethoxyphenyl)-(5-methylfuran-2-yl)methanone
Overview
Description
Synthesis Analysis
While there is no direct synthesis process available for “(2,6-Dimethoxyphenyl)-(5-methylfuran-2-yl)methanone”, related compounds have been synthesized using various methods . For instance, a series of novel furan-2-yl(phenyl)methanone derivatives were synthesized, and their structures were established based on 1H-NMR, 13C-NMR, and mass spectral data .Scientific Research Applications
Protein Tyrosine Kinase Inhibitory Activity
A series of novel furan-2-yl (phenyl)methanone derivatives, which include “(2,6-Dimethoxyphenyl)-(5-methylfuran-2-yl)methanone”, have been synthesized and their structures were established on the basis of 1H-NMR, 13C-NMR and mass spectral data . These compounds were screened for their in vitro protein tyrosine kinase inhibitory activity and several new derivatives exhibited promising activity . This suggests that “(2,6-Dimethoxyphenyl)-(5-methylfuran-2-yl)methanone” could be used in the development of new drugs that inhibit protein tyrosine kinases, which play a crucial role in cell function regulation.
Anticancer Activity
Protein kinases, which can be inhibited by furan-2-yl (phenyl)methanone derivatives, play an important role as cell function regulators in signal transduction pathways that regulate a number of cellular functions, such as proliferation, growth, differentiation, death and various regulatory mechanisms . A variety of tumor types have dysfunctional growth factor receptor tyrosine kinases, which result in inappropriate mitogenic signaling . Therefore, “(2,6-Dimethoxyphenyl)-(5-methylfuran-2-yl)methanone” could potentially be used in cancer treatment.
Synthesis of Bioactive Xanthones
“(2,6-Dimethoxyphenyl)-(5-methylfuran-2-yl)methanone” could potentially be used in the synthesis of bioactive xanthones . Xanthones are a class of organic compounds that are known to exhibit a range of potentially useful biological activities .
Green Chemistry
The synthesis of “(2,6-Dimethoxyphenyl)-(5-methylfuran-2-yl)methanone” involves a photoacylation , which is a green alternative to certain Friedel-Crafts reactions . This reaction, which is a nice example of atom economy, produces adducts which have been used in syntheses of benzodiazepines and natural products .
Antioxidative Activity
Bromophenols, which have similar core structures to “(2,6-Dimethoxyphenyl)-(5-methylfuran-2-yl)methanone”, have been found to exhibit antioxidative activity . Therefore, “(2,6-Dimethoxyphenyl)-(5-methylfuran-2-yl)methanone” could potentially be used as an antioxidant.
Antimicrobial Activity
Bromophenols, which have similar core structures to “(2,6-Dimethoxyphenyl)-(5-methylfuran-2-yl)methanone”, have been found to exhibit antimicrobial activity . Therefore, “(2,6-Dimethoxyphenyl)-(5-methylfuran-2-yl)methanone” could potentially be used as an antimicrobial agent.
Mechanism of Action
Target of Action
For instance, Meticillin, a compound with a 2,6-dimethoxyphenyl group, targets the MecA PBP2’ (penicillin binding protein 2’) in Staphylococcus aureus .
Mode of Action
It’s worth noting that compounds with similar structures, such as meticillin, block the synthesis of the bacterial cell wall by inhibiting the transpeptidase enzyme used by bacteria to cross-link the peptide used in peptidoglycan synthesis .
Biochemical Pathways
For example, Meticillin, which shares a similar structure, affects the peptidoglycan synthesis pathway in bacteria .
Result of Action
For instance, Meticillin, a compound with a 2,6-dimethoxyphenyl group, has been shown to inhibit the growth of Staphylococcus aureus by blocking the synthesis of the bacterial cell wall .
properties
IUPAC Name |
(2,6-dimethoxyphenyl)-(5-methylfuran-2-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O4/c1-9-7-8-12(18-9)14(15)13-10(16-2)5-4-6-11(13)17-3/h4-8H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FFKFKOKQZRONRA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C(=O)C2=C(C=CC=C2OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,6-Dimethoxyphenyl)-(5-methylfuran-2-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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